Cas no 1805004-85-6 (2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805004-85-6
• MF: C₈H₄F₂N₂O
• MW: 182.126968383789
• CID: 4848391
• Update Time: 2025-11-01

2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F2N2O/c9-8(10)5-1-6(3-11)12-7(2-5)4-13/h1-2,4,8H
• InChI Key： NZUAKNSKJOYXPH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.3
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805004-85-6)

2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805004-85-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as cyano and difluoromethyl, offers a versatile platform for synthesizing advanced intermediates. Its molecular structure, which includes a carboxaldehyde moiety, makes it particularly valuable for constructing complex molecules through condensation, nucleophilic addition, and other key organic reactions.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The difluoromethyl group, known for its lipophilicity and electron-withdrawing properties, plays a critical role in improving the pharmacokinetic profiles of potential therapeutics. This aligns with the growing trend of fluorine-containing pharmaceuticals, which dominate nearly 30% of FDA-approved drugs in the past decade.

From an agrochemical perspective, 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde serves as a key intermediate for synthesizing novel pesticides and herbicides. The cyano group contributes to the compound's reactivity, enabling the formation of heterocyclic scaffolds that are prevalent in modern crop protection agents. With the global push toward sustainable agriculture, this compound's potential to create low-environmental-impact agrochemicals has become a hot topic among industry stakeholders.

The synthesis and purification of 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde require precise control over reaction conditions, as highlighted in recent patent literature and academic publications. Optimized protocols often involve palladium-catalyzed cross-coupling or selective fluorination techniques, reflecting the broader industry shift toward green chemistry principles. Analytical methods such as HPLC and NMR are essential for verifying its purity, given its role in high-value applications.

Market analysts note that the fine chemicals sector is experiencing heightened interest in custom synthesis of compounds like 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde, driven by pharmaceutical outsourcing trends. Frequently searched questions include "synthetic routes for fluorinated pyridine aldehydes" and "scalable production of 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde", underscoring the need for technical expertise in this niche. Regulatory compliance, particularly regarding REACH and GMP standards, remains a critical consideration for manufacturers.

In material science, the compound's electron-deficient pyridine ring makes it a candidate for designing organic semiconductors and ligands for catalysis. Its incorporation into metal-organic frameworks (MOFs) has been explored for gas storage applications, tapping into the booming clean energy research space. This multidisciplinary utility positions CAS No. 1805004-85-6 as a compound of enduring relevance across innovation-driven industries.

Future research directions may focus on continuous flow chemistry approaches to produce 2-Cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde more efficiently, addressing the industry's demand for process intensification. As AI-driven molecular design gains traction, this compound's structural features could inspire new bioisosteres in medicinal chemistry, further solidifying its importance in next-generation scientific breakthroughs.